Cas no 2172185-70-3 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid
• CAS No: 2172185-70-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6060780
• PubChem ID: 165543445
• Update Time: 2025-07-23

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid
• 2172185-70-3
• EN300-1494151
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}cyclohexane-1-carboxylic acid

• Inchi： 1S/C26H30N2O6/c29-24(28-18-7-5-6-17(14-18)25(30)31)16-33-13-12-27-26(32)34-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23H,5-7,12-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： HJMWDPYEJZDSOG-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(C1)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid

Introduction to 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid (CAS No. 2172185-70-3) and Its Emerging Applications in Chemical Biology

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid, identified by the CAS number 2172185-70-3, represents a sophisticated molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety, an aminoethyl side chain, and a cyclohexylcarboxylic acid backbone suggests a multifaceted utility in drug design and molecular recognition.

The Fmoc protecting group is widely recognized in peptide synthesis for its stability and ease of removal, making this compound a valuable intermediate in the development of peptide-based therapeutics. The aminoethyl substituent introduces a hydrophilic character, enhancing solubility and interaction with biological targets. Additionally, the cyclohexane ring provides structural rigidity, which can be crucial for binding affinity and selectivity in drug interactions. These features collectively position this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, the integration of advanced computational methods has accelerated the discovery of novel bioactive molecules. The structural complexity of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid (CAS No. 2172185-70-3) has been leveraged through molecular docking studies to identify potential binding interactions with target proteins. These studies have revealed that the compound exhibits favorable binding affinities with enzymes and receptors implicated in various pathological conditions, including inflammation and neurodegeneration. Such findings underscore its potential as a scaffold for the development of targeted therapeutics.

The pharmaceutical industry has increasingly adopted structure-based drug design strategies to enhance efficacy and minimize side effects. The unique structural attributes of this compound make it an attractive candidate for further optimization. For instance, modifications to the fluorenylmethoxycarbonyl group could improve metabolic stability, while alterations to the aminoethyl side chain might enhance binding specificity. Such refinements are essential for advancing towards clinical applications.

Moreover, the growing interest in modular drug design has highlighted the utility of building blocks like 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid (CAS No. 2172185-70-3). By serving as a versatile precursor, this compound enables the rapid synthesis of libraries of derivatives with tailored properties. This approach aligns with high-throughput screening methodologies, which are increasingly employed to identify lead compounds for further development.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural motif of this compound bears resemblance to certain bioactive natural products, suggesting that it may possess similar pharmacological properties. By leveraging such structural inspiration, researchers can expedite the identification of novel therapeutic agents with optimized efficacy and safety profiles.

Advances in synthetic chemistry have also contributed to the accessibility of complex molecules like 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid (CAS No. 2172185-70-3). Modern synthetic routes now allow for efficient construction of intricate structures with high precision, reducing both cost and time constraints. This progress is particularly significant in academic and industrial settings where rapid prototyping is essential for staying at the forefront of drug discovery innovation.

The intersection of chemistry and biology continues to drive innovation in therapeutic development. The multifunctional nature of this compound exemplifies how interdisciplinary approaches can yield novel bioactive entities with broad therapeutic potential. As research progresses, it is anticipated that insights gained from studying molecules like this will inform future generations of drugs designed to address unmet medical needs.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexane-1-carboxylic acid (CAS No. 2172185-70-3) represents a structurally sophisticated entity with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug design, molecular recognition, and therapeutic development. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this are poised to play a pivotal role in shaping the future of medicine.